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Compound of Interest

Compound Name: 4-Amino-5-bromonicotinic acid

Cat. No.: B1287460 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Amino-5-bromonicotinic acid. Adherence to

these protocols is vital for ensuring a safe laboratory environment and mitigating potential risks

associated with this chemical compound.

Chemical Profile:

IUPAC Name: 4-Amino-5-bromopyridine-3-carboxylic acid

CAS Number: 52834-08-9

Molecular Formula: C₆H₅BrN₂O₂

Molecular Weight: 217.02 g/mol

Hazard Identification:

Based on data for structurally similar compounds, 4-Amino-5-bromonicotinic acid is

anticipated to be a hazardous substance.[1][2] The primary hazards include:

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]
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Harmful if Swallowed: May be harmful if ingested.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the recommended PPE for handling 4-Amino-5-bromonicotinic acid.
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Protection Level Equipment Purpose & Guidelines

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles provide protection

against splashes; a face shield

offers broader protection,

especially when handling

larger quantities or during

reactions that could splash.[5]

Hand Protection
Chemical-Resistant Gloves

(e.g., Nitrile or Neoprene)

To prevent skin contact. It is

advisable to wear two pairs of

gloves (double-gloving) and

change them frequently, as all

disposable gloves have a

degree of permeability.

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[5]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[5]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient to control airborne

concentrations. The type of

respirator depends on the

specific working conditions and

potential for aerosol

generation.

Experimental Protocols: Safe Handling and Disposal
A systematic approach to handling and disposing of 4-Amino-5-bromonicotinic acid is crucial

for laboratory safety and environmental protection.
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Pre-Handling Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantities of material to be used and the nature of the procedure.

PPE Check: Ensure all required PPE is available, in good condition, and correctly worn

before entering the handling area.

Emergency Equipment: Verify that a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible.[6]

Handling Procedures:

Weighing and Transfer:

Conduct all weighing and transfer operations within a certified chemical fume hood or a

ventilated balance enclosure to minimize dust inhalation.

Use non-sparking tools for handling the solid material.

Solution Preparation:

When dissolving the solid, add it slowly to the solvent to avoid splashing.

Ensure the dissolution vessel is appropriately sized and vented if any gas evolution is

anticipated.

Reaction Monitoring:

Keep the reaction vessel within the fume hood throughout the experiment.

Use appropriate shielding for reactions that have the potential to be energetic.

Disposal Plan:

Proper disposal of 4-Amino-5-bromonicotinic acid and associated waste is mandatory to

prevent environmental contamination and ensure regulatory compliance.
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Solid Waste:

Collect unreacted 4-Amino-5-bromonicotinic acid and any contaminated solids (e.g.,

weighing paper, contaminated gloves) in a clearly labeled, sealed hazardous waste

container designated for halogenated organic compounds.

Liquid Waste:

Collect solutions containing 4-Amino-5-bromonicotinic acid in a labeled, sealed, and

appropriate solvent waste container. This container should be designated for halogenated

organic waste.

General Disposal Guidelines:

Labeling: All waste containers must be clearly labeled with the full chemical name ("4-
Amino-5-bromonicotinic acid") and all associated hazard symbols.

Segregation: Do not mix incompatible waste streams.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, away from heat and ignition sources.

Disposal: Dispose of all waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[1][2][3]

Visual Safety Workflows
The following diagrams illustrate the key safety and operational workflows for handling 4-
Amino-5-bromonicotinic acid.
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Caption: PPE Selection Workflow for Handling 4-Amino-5-bromonicotinic acid.
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Handling Protocol

Disposal Protocol

Step 1: Pre-Handling
(Risk Assessment, PPE Check,
Emergency Equipment Check)

Step 2: Handling
(Weighing, Solution Prep,

Reaction Monitoring)

Step 3: Post-Handling
(Decontaminate work area,

Wash hands thoroughly)

Identify Waste Type

Solid Waste:
(Unreacted solid, contaminated labware)

Collect in labeled halogenated solid waste container

Solid

Liquid Waste:
(Solutions containing the compound)

Collect in labeled halogenated liquid waste container

Liquid

Store waste in designated
satellite accumulation area

Arrange for disposal through
Environmental Health & Safety

Click to download full resolution via product page

Caption: Operational and Disposal Workflow for 4-Amino-5-bromonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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